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Compound of Interest

Compound Name: Diethanolamine cetyl phosphate

Cat. No.: B14479734

An In-Depth Technical Guide to Diethanolamine
Cetyl Phosphate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diethanolamine cetyl phosphate is a versatile amphiphilic compound widely utilized in the
cosmetic and pharmaceutical industries as a primary emulsifier and stabilizer. Its unique
molecular architecture, comprising a lipophilic cetyl chain and a hydrophilic diethanolamine
phosphate headgroup, enables the formation of stable oil-in-water emulsions. This technical
guide provides a comprehensive overview of the chemical structure, physicochemical
properties, synthesis, and analytical methodologies related to diethanolamine cetyl
phosphate. Detailed experimental protocols for its synthesis, characterization, and
performance evaluation are presented, alongside a discussion of its applications and safety
considerations. This document is intended to serve as a valuable resource for researchers,
scientists, and formulation professionals engaged in the development of emulsion-based
products.

Chemical Structure and Properties

Diethanolamine cetyl phosphate is the salt formed from the neutralization of cetyl phosphate
with diethanolamine. The lipophilic portion of the molecule is the C16 alkyl chain of cetyl
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alcohol, while the hydrophilic portion consists of the phosphate group and the diethanolamine
moiety. This amphiphilic nature is the basis for its surface-active properties.

Chemical Structure:
o |[UPAC Name: hexadecyl dihydrogen phosphate; 2-(2-hydroxyethylamino)ethanol[1]

e CAS Number: 69331-39-1, 65122-24-9, 90388-14-0 (These variations may represent
different salt stoichiometries or mixtures)[1][2]

e Molecular Formula: C20H46NOsP[1][2]
e Molecular Weight: 427.56 g/mol

The structure combines a hydrophobic tail (cetyl group) that orients towards the oil phase and a
hydrophilic head (diethanolamine phosphate) that interacts with the aqueous phase in an
emulsion.

Physicochemical Properties

A summary of the key physicochemical properties of diethanolamine cetyl phosphate is
provided in the table below.
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Property Value Reference(s)

White to off-white waxy solid or
Appearance , [3]
creamy consistency.

Molecular Weight 427.56 g/mol

Melting Point 45-55 °C [2]
Solubility Dispersible in water and oils. [2]
HLB Value Approximately 12-14 [2]

Data not readily available. The
phosphate group will have
pKa multiple pKa values, and the

amine group will have its own

pKa.
LogP (octanol/water) ~3.2 (estimated) [1]
Critical Micelle Concentration

0.1-0.5 mM (aqueous) [2]

(CMC)

Synthesis of Diethanolamine Cetyl Phosphate

The synthesis of diethanolamine cetyl phosphate is typically a two-step process:

 Esterification: Cetyl alcohol is reacted with a phosphorylating agent, such as phosphoric acid
or phosphorus pentoxide, to form cetyl phosphate.

o Neutralization: The resulting cetyl phosphate is then neutralized with diethanolamine to form
the final salt.
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Step 1: Esterification

Phosphoric Acid
Cetyl Alcohol

Cetyl Phosphate

Heat (50-60°C)

Step 2: Neutralization

\
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Caption: Synthesis workflow for diethanolamine cetyl phosphate.

Detailed Experimental Protocol: Synthesis

This protocol is a general guideline based on established chemical principles for the synthesis
of alkyl phosphates.

Materials:

o Cetyl alcohol

¢ Phosphorus pentoxide (P20s) or Polyphosphoric acid (PPA)
« Diethanolamine

» Toluene (or other suitable inert solvent)

« Deionized water

¢ Sodium hydroxide (for pH adjustment if necessary)

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://www.benchchem.com/product/b14479734?utm_src=pdf-body-img
https://www.benchchem.com/product/b14479734?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14479734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Hydrochloric acid (for titration)

» Suitable reaction vessel with overhead stirrer, thermometer, and condenser
Procedure:

Step 1: Esterification to form Cetyl Phosphate

In a clean, dry reaction vessel, melt cetyl alcohol under a nitrogen atmosphere.

Slowly add phosphorus pentoxide or polyphosphoric acid to the molten cetyl alcohol with
vigorous stirring. The molar ratio of cetyl alcohol to P20s is typically around 3:1 to produce a
mixture of mono- and di-cetyl phosphates. The reaction is exothermic, so the addition rate
should be controlled to maintain the temperature between 80-90°C.

After the addition is complete, continue to stir the mixture at 90-100°C for 2-4 hours until the
reaction is complete (as determined by monitoring the acid value).

Cool the reaction mixture to approximately 60°C.
Step 2: Neutralization with Diethanolamine

Slowly add diethanolamine to the cetyl phosphate mixture with continuous stirring. The
amount of diethanolamine added should be sufficient to neutralize the acidic phosphate
esters to the desired pH (typically 6.5-7.5).

The neutralization reaction is also exothermic. Maintain the temperature at 50-60°C during
the addition.

After all the diethanolamine has been added, continue to stir the mixture for 1-2 hours at
60°C to ensure complete neutralization.

The final product is a waxy solid or paste at room temperature.
Purification:

e The product can be used as is in many formulations. For higher purity, unreacted starting
materials can be removed by vacuum distillation or by washing with a suitable solvent.
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Analytical Methods for Characterization
Titration for Acid and Amine Value

Acid Value Titration (for Cetyl Phosphate intermediate):

¢ Principle: To determine the amount of free acidic phosphate groups. A known weight of the
sample is dissolved in a suitable solvent and titrated with a standardized solution of
potassium hydroxide (KOH).

e Procedure:

o

Weigh accurately about 1 g of the cetyl phosphate sample into a 250 mL flask.
o Add 50 mL of a neutralized ethanol/ether mixture (1:1 v/v).
o Add a few drops of phenolphthalein indicator.

o Titrate with standardized 0.1 N alcoholic KOH solution until a persistent pink color is
observed.

o Calculate the acid value (mg KOH/g) using the formula: Acid Value = (V * N *56.1) / W
where V = volume of KOH solution (mL), N = normality of KOH solution, and W = weight of
the sample (g).

Amine Value Titration (for final product):

 Principle: To determine the amount of free and neutralized diethanolamine. A known weight
of the sample is dissolved in a suitable solvent and titrated with a standardized solution of
hydrochloric acid (HCI).

e Procedure:

o Weigh accurately about 1 g of the diethanolamine cetyl phosphate sample into a 250
mL flask.

o Dissolve the sample in 50 mL of a suitable solvent mixture (e.g., isopropanol and water).

o Add a few drops of a suitable indicator (e.g., methyl red).
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o Titrate with standardized 0.1 N HCI solution until the endpoint is reached (color change).

o The amine content can be calculated based on the volume of HCI consumed.

Chromatographic Analysis

Gas Chromatography (GC) for Residual Starting Materials:

e Principle: To quantify residual cetyl alcohol and diethanolamine. The sample is dissolved in a
suitable solvent and injected into a gas chromatograph.

» Typical Conditions:

o Column: A polar capillary column is suitable for amine analysis. A non-polar column can be
used for cetyl alcohol.

o Detector: Flame lonization Detector (FID).

o Injector and Detector Temperatures: Typically 250-300°C.

o Oven Temperature Program: A temperature gradient is used to separate the components.

o Quantification: An internal standard method is recommended for accurate quantification.
High-Performance Liquid Chromatography (HPLC):

e Principle: For the analysis of the non-volatile diethanolamine cetyl phosphate. Due to the
lack of a strong chromophore, a universal detector like an Evaporative Light Scattering
Detector (ELSD) or a Corona Charged Aerosol Detector (CAD) is often required.

e Typical Conditions:
o Column: A C18 or a mixed-mode column.

o Mobile Phase: A gradient of an organic solvent (e.g., acetonitrile or methanol) and water
with a suitable buffer or ion-pairing agent.

o Detector: ELSD, CAD, or Mass Spectrometry (MS).
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Mechanism of Action and Applications
Emulsification Mechanism

Diethanolamine cetyl phosphate functions by adsorbing at the oil-water interface, reducing
the interfacial tension between the two phases. The lipophilic cetyl tail penetrates the oil
droplet, while the hydrophilic diethanolamine phosphate headgroup remains in the continuous
aqueous phase. This creates a steric and electrostatic barrier around the oil droplets,
preventing their coalescence and stabilizing the emulsion.
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Caption: Emulsifying action at the oil-water interface.

Applications in Drug Development and Cosmetics

Diethanolamine cetyl phosphate is a key ingredient in a wide range of products due to its
excellent emulsifying and stabilizing properties.

o Topical Drug Delivery: It is used to formulate creams, lotions, and ointments for the delivery
of active pharmaceutical ingredients (APIs) to the skin. It can help to solubilize lipophilic
drugs and enhance their penetration.
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e Cosmetic Formulations: It is a common component in moisturizers, sunscreens, foundations,
and hair conditioners, where it contributes to the desired texture, stability, and sensory
properties of the product.[3]

o Cleansing Products: Its surfactant properties make it useful in facial cleansers and body
washes.

Experimental Protocols for Performance Evaluation
Emulsion Stability Testing

Protocol:

» Accelerated Aging: Store the emulsion at elevated temperatures (e.g., 40°C and 50°C) for a
defined period (e.g., 1, 2, and 3 months). Observe for any signs of phase separation,
creaming, or changes in appearance, pH, and viscosity.

o Freeze-Thaw Cycling: Subject the emulsion to alternating cycles of freezing (e.g., -10°C for
24 hours) and thawing at room temperature (25°C for 24 hours) for at least three cycles.
Assess the emulsion's stability after each cycle.

o Centrifugation: Centrifuge the emulsion at a specified speed (e.g., 3000 rpm) for a set time
(e.g., 30 minutes). Any separation of phases indicates instability.

Particle Size Analysis

Protocol using Dynamic Light Scattering (DLS):

» Dilute the emulsion with deionized water to a suitable concentration to avoid multiple
scattering effects.

e Place the diluted sample in a cuvette and insert it into the DLS instrument.

o Measure the particle size distribution and the polydispersity index (PDI). A narrow particle
size distribution and a low PDI are indicative of a stable emulsion.

Rheological Measurements

Protocol:
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e Use a rheometer with a suitable geometry (e.g., cone and plate or parallel plate).

o Perform a viscosity measurement as a function of shear rate to determine the flow behavior

of the emulsion (e.g., Newtonian, shear-thinning).

e Conduct an oscillatory measurement (frequency sweep) to determine the viscoelastic

properties (storage modulus G' and loss modulus G"). A higher G' value typically indicates a

more structured and stable emulsion.

Safety and Toxicology

The safety of diethanolamine cetyl phosphate is primarily linked to the safety of its

components, particularly diethanolamine (DEA).

« Diethanolamine (DEA): Concerns have been raised about the potential for DEA to react with

nitrosating agents to form N-nitrosodiethanolamine (NDELA), a potent carcinogen. For this

reason, the use of DEA in cosmetics is restricted in some regions, and formulations are

designed to avoid the presence of nitrosating agents.

o Diethanolamine Cetyl Phosphate: The compound itself is generally considered to be a low-

hazard ingredient for use in cosmetics. However, as with any chemical, it may cause skin or

eye irritation in some individuals. It is important to source diethanolamine cetyl phosphate

from reputable suppliers who can provide data on residual DEA levels.

Safety Data Summary:

Endpoint

Result Reference(s)

Eye Irritation

Causes serious eye irritation.

Skin Irritation

May cause mild skin irritation

in sensitive individuals.

Sensitization

Not generally considered to be

a skin sensitizer.

Carcinogenicity

No data available for the salt,
but concerns exist for the DEA

component.
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Conclusion

Diethanolamine cetyl phosphate is a highly effective and versatile emulsifier that plays a
crucial role in the formulation of a wide array of cosmetic and pharmaceutical products. Its
ability to form stable oil-in-water emulsions, coupled with its favorable sensory properties,
makes it a valuable tool for formulators. A thorough understanding of its chemical properties,
synthesis, and analytical characterization, as outlined in this guide, is essential for its effective
and safe utilization in product development. Researchers and developers should remain
mindful of the regulatory landscape and safety considerations associated with diethanolamine
and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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